Cas no 167907-23-5 (1,1,1-trifluoro-3-phenylbutan-2-ol)

• Product Name: 1,1,1-trifluoro-3-phenylbutan-2-ol
• CAS No: 167907-23-5
• MF: C₁₀H₁₁F₃O
• MW: 204.188953638077
• CID: 5776875
• PubChem ID: 12130503
• Update Time: 2025-06-08

1,1,1-trifluoro-3-phenylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-phenylbutan-2-ol
• 167907-23-5
• AKOS010909456
• VNJIRHGMWKPGOF-UHFFFAOYSA-N
• 1,1,1-Trifluoro-3-phenyl-2-butanol
• EN300-1861018
• CS-0275214
• Benzeneethanol, β-methyl-α-(trifluoromethyl)-

• Inchi： 1S/C10H11F3O/c1-7(9(14)10(11,12)13)8-5-3-2-4-6-8/h2-7,9,14H,1H3
• InChI Key： VNJIRHGMWKPGOF-UHFFFAOYSA-N
• SMILES： FC(C(C(C)C1C=CC=CC=1)O)(F)F

Computed Properties

• Exact Mass: 204.07619946g/mol
• Monoisotopic Mass: 204.07619946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.199±0.06 g/cm3(Predicted)
• Boiling Point: 236.7±40.0 °C(Predicted)
• pka: 12.08±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 1,1,1-trifluoro-3-phenylbutan-2-ol

Chemical Profile of 1,1,1-trifluoro-3-phenylbutan-2-ol (CAS No. 167907-23-5)

1,1,1-trifluoro-3-phenylbutan-2-ol, identified by the Chemical Abstracts Service Number (CAS No.) 167907-23-5, is a fluorinated alcohol with a phenyl substituent on the butane backbone. This compound has garnered attention in the chemical and pharmaceutical research communities due to its unique structural features and potential applications. The presence of fluorine atoms and a phenyl group introduces distinct electronic and steric properties, making it a valuable intermediate in synthetic chemistry and a candidate for further development in medicinal chemistry.

The molecular structure of 1,1,1-trifluoro-3-phenylbutan-2-ol consists of a primary alcohol functional group at the second carbon atom of a butane chain, with three fluorine atoms attached to the first carbon. The phenyl group is located at the third carbon position. This arrangement confers both lipophilicity and metabolic stability, which are critical factors in drug design. The fluorine atoms enhance the compound's bioavailability by improving its binding affinity to biological targets and reducing susceptibility to enzymatic degradation.

In recent years, there has been growing interest in fluorinated compounds due to their ability to modulate pharmacokinetic and pharmacodynamic properties of drug candidates. The incorporation of fluorine into molecular structures has been shown to increase metabolic stability, extend half-life, and improve oral bioavailability. 1,1,1-trifluoro-3-phenylbutan-2-ol exemplifies these advantages, making it a promising building block for the synthesis of novel therapeutic agents.

One of the most significant applications of 1,1,1-trifluoro-3-phenylbutan-2-ol lies in its role as a precursor in the synthesis of more complex molecules. Its versatile structure allows for further functionalization at multiple positions, enabling chemists to explore diverse chemical space. For instance, the alcohol group can be oxidized to an aldehyde or carboxylic acid, while the phenyl ring can undergo various electrophilic or nucleophilic substitutions. Additionally, the fluorinated aliphatic chain provides opportunities for developing compounds with enhanced binding interactions at protein targets.

Recent studies have highlighted the potential of 1,1,1-trifluoro-3-phenylbutan-2-ol in the development of central nervous system (CNS) drugs. The combination of lipophilicity and metabolic stability offered by this compound makes it an attractive candidate for crossing the blood-brain barrier. Furthermore, preliminary computational studies suggest that fluorinated alcohols like this one can exhibit improved interactions with specific neurotransmitter receptors, potentially leading to new treatments for neurological disorders.

The pharmaceutical industry has been particularly interested in fluorinated compounds due to their role in enhancing drug efficacy and safety profiles. 1,1,1-trifluoro-3-phenylbutan-2-ol fits well within this trend, as its structural features align with many successful drug candidates that have entered clinical trials. For example, fluorinated alcohols have been incorporated into antiviral and anticancer agents where their ability to modulate receptor binding affinities has been exploited.

From a synthetic chemistry perspective, 1 , 1 , 1 - trifluoro - 3 - phenylbutan - 2 - ol serves as a valuable intermediate for constructing more complex scaffolds. Its reactivity allows for the introduction of additional functional groups while maintaining overall structural integrity. This flexibility is particularly useful in drug discovery pipelines where rapid iteration and diversification of molecular structures are essential.

The use of computational modeling has further advanced the study of CAS No. 167907 - 23 - 5 . By leveraging molecular dynamics simulations and quantum mechanical calculations, researchers can predict how this compound will interact with biological targets at an atomic level. These insights are crucial for optimizing its pharmacological properties before moving into expensive wet-lab experiments.

In conclusion, 1 , 1 , 1 - trifluoro - 3 - phenylbutan - 2 - ol represents an intriguing compound with significant potential in pharmaceutical research . Its unique structural features make it a versatile building block for synthesizing novel therapeutics targeting various diseases . As research continues , we can expect more applications to emerge , solidifying its importance in both academic studies and industrial applications .